2-(((3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-(2-methoxybenzyl)quinazolin-4(3H)-one
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Description
2-(((3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-(2-methoxybenzyl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C25H19FN4O3S and its molecular weight is 474.51. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Anticancer Activities
Antimicrobial Properties : Derivatives of quinazolinone, including those with modifications in the oxadiazole and fluorophenyl components, have demonstrated significant antimicrobial activities. For instance, compounds with thiazolidin-4-one linked with quinazolinone have shown promising antimicrobial effects against both Gram-positive and Gram-negative bacterial strains, as well as fungal strains, highlighting their potential in developing new antimicrobial agents (Deep et al., 2013).
Anticancer Properties : Similarly, these derivatives have been evaluated for their anticancer potentials. Specific quinazolinone derivatives demonstrated higher potency against human colon cancer cell lines compared to the standard drug 5-fluorouracil, suggesting a potential application in cancer therapy (Deep et al., 2013).
Anti-inflammatory and Analgesic Activities
Anti-inflammatory Activity : The anti-inflammatory potential of fluorine-substituted quinazolinone derivatives has been explored, showing that certain derivatives can exhibit more potent inhibitory effects on LPS-induced NO secretion than their starting ketones, suggesting their utility in developing anti-inflammatory drugs (Sun et al., 2019).
Analgesic Activity : The synthesis and evaluation of quinazolinone derivatives for their analgesic activity have also been reported. Some derivatives have shown significant analgesic activity, indicating their potential application in pain management (Osarodion, 2023).
Antiviral and Antifungal Effects
Antiviral Activities : Novel quinolone derivatives with oxadiazole rings have shown inhibitory activity against HIV-1 replication in cell culture, indicating potential applications in antiviral research (Parizadeh et al., 2018).
Antifungal Activities : The antifungal activity of quinazolinone derivatives has been demonstrated, with some compounds showing potent effects against fungal strains, further highlighting their potential in antifungal therapy and agricultural applications (Selvam & Palanirajan, 2010).
Properties
IUPAC Name |
2-[[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3-[(2-methoxyphenyl)methyl]quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19FN4O3S/c1-32-21-9-5-2-6-17(21)14-30-24(31)19-7-3-4-8-20(19)27-25(30)34-15-22-28-23(29-33-22)16-10-12-18(26)13-11-16/h2-13H,14-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODCQGXYURWHDMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CN2C(=O)C3=CC=CC=C3N=C2SCC4=NC(=NO4)C5=CC=C(C=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19FN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
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